Cas no 2001-32-3 (3-(2-Nitrophenyl)propanoic acid)

• Product name: 3-(2-Nitrophenyl)propanoic acid
• CAS No: 2001-32-3
• MF: C₉H₉NO₄
• MW: 195.1721
• MDL: MFCD00130002
• CID: 42280
• PubChem ID: 74818

3-(2-Nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Nitrophenyl)propanoic acid
• 3-(2-NITROPHENYL)PROPIONIC ACID
• 2-Nitro-hydrozimtsaeure
• Benzenepropanoic acid,2-nitro
• TCC, Rat, ELISA kit, 1 x 96 det.
• benzenepropanoic acid, 2-nitro-
• 2-Nitrobenzenepropanoic acid
• 2-Nitrohydrocinnamic acid
• NSC99344
• NCIOpen2_002207
• Oprea1_619844
• Benzenepropanoic acid,2-nitro-
• OARKUZWAGHQLSL-UHFFFAOYSA-N
• 2-(2-carboxyethyl)-1-nitrobenzene
• 0290AB
• NE54278
• 2001-32-3
• NSC-99344
• NS00026495
• 3-(2-nitrophenyl)propanoicacid
• EN300-56341
• A879886
• Z426022322
• 4M-336S
• CS-0059193
• FT-0701391
• NSC 99344
• SY030747
• AKOS004905812
• AE-641/00345038
• 3-(2-NITRO-PHENYL)PROPIONIC ACID
• SCHEMBL1573514
• 3-(o-Nitrophenyl)propanoic acid
• DTXSID00173824
• AMY3889
• EINECS 217-889-8
• 6Q6SG8S8ZH
• MFCD00130002
• F1900-1716

• MDL： MFCD00130002
• Inchi： 1S/C9H9NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-4H,5-6H2,(H,11,12)
• InChI Key： OARKUZWAGHQLSL-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Density: 1.3544 (rough estimate)
• Boiling Point: 353.5℃ at 760 mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.5700 (estimate)
• PSA: 83.12000
• LogP: 2.13520
• pka: 4.5(at 25℃)

3-(2-Nitrophenyl)propanoic acid Security Information

3-(2-Nitrophenyl)propanoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on 3-(2-Nitrophenyl)propanoic acid

3-(2-Nitrophenyl)propanoic acid: A Comprehensive Overview

The compound with CAS No. 2001-32-3, commonly known as 3-(2-Nitrophenyl)propanoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a nitrophenyl group attached to a propanoic acid backbone, which imparts distinct chemical and physical characteristics.

Recent studies have highlighted the importance of 3-(2-Nitrophenyl)propanoic acid in drug discovery and material science. Researchers have explored its role as a precursor in synthesizing bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The nitro group in the molecule is known to exhibit strong electron-withdrawing properties, which can influence the reactivity and stability of the compound during various chemical reactions.

From a structural perspective, 3-(2-Nitrophenyl)propanoic acid features a benzene ring substituted with a nitro group at the para position relative to the carboxylic acid moiety. This arrangement not only enhances the molecule's aromaticity but also contributes to its solubility in polar solvents. The carboxylic acid group plays a crucial role in determining the compound's acidity and its ability to form salts with various bases, making it versatile for different chemical applications.

One of the most recent advancements involving this compound is its use in the synthesis of advanced materials, such as polymeric films with tailored electronic properties. Scientists have successfully incorporated 3-(2-Nitrophenyl)propanoic acid into polymer matrices to enhance their conductivity and mechanical strength. These findings underscore its potential in developing next-generation materials for electronic devices and sensors.

In terms of synthesis, 3-(2-Nitrophenyl)propanoic acid can be prepared through several methods, including nucleophilic aromatic substitution and Friedel-Crafts acylation. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

The compound's stability under various conditions has also been extensively studied. For instance, it has been found that 3-(2-Nitrophenyl)propanoic acid exhibits good thermal stability up to 150°C, making it suitable for high-temperature chemical processes. Additionally, its resistance to oxidation under ambient conditions further enhances its applicability in diverse chemical environments.

Recent research has also focused on the biological activity of 3-(2-Nitrophenyl)propanoic acid. Studies have shown that it possesses moderate anti-inflammatory properties, which could be harnessed for developing novel therapeutic agents. Furthermore, its ability to inhibit certain enzymes involved in cancer cell proliferation has opened new avenues for anticancer drug development.

In conclusion, 3-(2-Nitrophenyl)propanoic acid (CAS No. 2001-32-3) is a versatile compound with promising applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial innovation.